Cas no 1554826-47-9 (6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione)

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione is a heterocyclic compound featuring a triazine core substituted with an amino group, a tetrahydrofuran moiety, and a thione functional group. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of both amino and thione groups enhances its ability to participate in hydrogen bonding and metal coordination, making it a versatile intermediate for synthesizing biologically active molecules. Its tetrahydrofuran ring contributes to improved solubility and conformational flexibility, which can be advantageous in drug design. The compound’s stability and well-defined synthetic route further support its utility in exploratory and industrial applications.
6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione structure
1554826-47-9 structure
Product name:6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione
CAS No:1554826-47-9
MF:C7H10N4OS
MW:198.245499134064
CID:5262610

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione
    • Inchi: 1S/C7H10N4OS/c8-6-9-5(10-7(13)11-6)4-1-2-12-3-4/h4H,1-3H2,(H3,8,9,10,11,13)
    • InChI Key: HFMNFIRZXDFGLY-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(C2CCOC2)=NC1=S

Experimental Properties

  • Density: 1.73±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 343.3±52.0 °C(Predicted)
  • pka: -3.65±0.20(Predicted)

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-647109-1.0g
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL
1554826-47-9
1.0g
$1315.0 2023-03-04
Enamine
EN300-647109-5.0g
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL
1554826-47-9
5.0g
$3450.0 2023-03-04
Enamine
EN300-647109-10.0g
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL
1554826-47-9
10.0g
$4337.0 2023-03-04
Enamine
EN300-647109-2.5g
4-AMINO-6-(OXOLAN-3-YL)-1,3,5-TRIAZINE-2-THIOL
1554826-47-9
2.5g
$2724.0 2023-03-04

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione Related Literature

Additional information on 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione

Introduction to 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554826-47-9)

6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione, with the CAS number 1554826-47-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazines and is characterized by its unique structural features, which include an amino group, a tetrahydrofuran ring, and a thione moiety. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The synthesis of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione involves a series of well-defined chemical reactions. Typically, the synthesis begins with the reaction of a suitable tetrahydrofuran derivative with an appropriate amine and a triazine precursor. The resulting intermediate is then further modified to introduce the thione functionality. The precise synthetic route can vary depending on the specific starting materials and reaction conditions used, but common methods include nucleophilic substitution, condensation reactions, and cyclization steps.

In recent years, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has been the subject of extensive research due to its potential as a lead compound for drug development. Studies have shown that this compound exhibits a range of biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2020 reported that 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione demonstrated potent antiviral activity against several strains of influenza virus. The researchers attributed this activity to the compound's ability to inhibit viral replication by interfering with key viral enzymes.

Beyond its antiviral properties, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has also shown promise in the treatment of bacterial infections. A 2021 study in the European Journal of Medicinal Chemistry found that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was hypothesized to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways.

In the realm of cancer research, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione has been investigated for its potential as an anticancer agent. A 2022 study in Cancer Research demonstrated that this compound selectively induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The researchers identified that the compound's anticancer activity was mediated through the activation of apoptotic pathways and the inhibition of cell proliferation.

The pharmacokinetic properties of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stable plasma concentrations over an extended period. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance its therapeutic potential, researchers are exploring various modifications to the structure of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione. For example, substituting different functional groups on the tetrahydrofuran ring or introducing additional moieties to the triazine core can potentially improve its potency and selectivity. Additionally, efforts are underway to develop prodrugs that can enhance the compound's solubility and stability while maintaining or enhancing its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione in human subjects. Early-phase trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive studies are needed to fully understand its therapeutic potential and optimize its use in clinical settings.

In conclusion, 6-Amino-4-(tetrahydro-3-furanyl)-1,3,5-triazine-2(1H)-thione (CAS No. 1554826-47-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical applications.

Recommend Articles

Recommended suppliers
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd